Cas no 50775-72-9 (3-Chloro-4-ethylaniline)

• Product Name: 3-Chloro-4-ethylaniline
• CAS No: 50775-72-9
• Molecular Formula: C₈H₁₀ClN
• Molecular Weight: 155.6247
• MDL: MFCD20691157
• CID: 2197247
• PubChem ID: 21189948

3-Chloro-4-ethylaniline Properties

Names and Identifiers

• 3-Chloro-4-ethylaniline
• 3-Chloro-4-ethylbenzenamine
• Benzenamine, 3-chloro-4-ethyl-
• LBGGMEGRRIBANG-UHFFFAOYSA-N
• CM10383
• CS-0043220
• MFCD20691157
• CS-15564
• SY197781
• SCHEMBL3789087
• W17033
• AKOS022861637
• EN300-98078
• 50775-72-9
• ACA77572
• 3-chloro-4-ethylaniline
• 825-918-6

• MDL： MFCD20691157
• InChIKey： LBGGMEGRRIBANG-UHFFFAOYSA-N
• Inchi： 1S/C8H10ClN/c1-2-6-3-4-7(10)5-8(6)9/h3-5H,2,10H2,1H3
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 155.0501770g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.0501770g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 252.3±20.0 ºC (760 Torr),
• Flash Point: 106.4±21.8 ºC,
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines